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Cat. No.: B15554470 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Blue 60 (C.I. 61104) is a synthetic anthraquinone dye known for its brilliant turquoise

blue shade.[1] Primarily utilized in the textile industry for dyeing polyester and other synthetic

fibers, its robust chemical structure and distinct chromophoric system also make it a subject of

interest for scientific research.[1][2] This technical guide provides a comprehensive overview of

the spectroscopic properties of Disperse Blue 60, focusing on its absorption and emission

characteristics. Due to a notable lack of comprehensive studies on its fluorescent properties,

this guide primarily details its absorption behavior and outlines the standard methodologies for

spectroscopic analysis.

Chemical and Physical Properties
A foundational understanding of the physicochemical properties of Disperse Blue 60 is

essential for interpreting its spectroscopic behavior.
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Property Value Reference(s)

IUPAC Name

4,11-diamino-2-(3-

methoxypropyl)naphtho[2,3-

f]isoindole-1,3,5,10-tetrone

[3][4]

C.I. Number 61104 [1][3]

CAS Number 12217-80-0 [3][4]

Molecular Formula C₂₀H₁₇N₃O₅ [4][5][6]

Molecular Weight 379.37 g/mol [4][5][6]

Appearance Blue powder [2][7]

Solubility

Soluble in acetone,

dimethylformamide, pyridine;

slightly soluble in alcohol;

insoluble in water.

[2][7]

Spectroscopic Properties
The spectroscopic characteristics of a dye are fundamental to understanding its color, stability,

and potential applications beyond textiles.

Absorption Spectroscopy
Disperse Blue 60 exhibits a strong absorption band in the visible region of the electromagnetic

spectrum, which is responsible for its characteristic color.

Parameter Value Reference(s)

Maximum Absorption

Wavelength (λmax)
~670 nm [7]

Molar Absorptivity (ε)
Data not available in the

searched literature.
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The maximum absorption wavelength (λmax) at approximately 670 nm gives Disperse Blue 60
its distinct turquoise blue appearance. The intensity of this absorption is quantified by the molar

absorptivity (ε), a value that could not be definitively ascertained from the available literature.

Fluorescence Spectroscopy
There is conflicting and limited information regarding the fluorescent properties of Disperse
Blue 60. One source reports a fluorescence emission at 590 nm following absorption in the

200-300 nm range, a claim that requires further rigorous validation as it is inconsistent with the

primary visible absorption band.[5][6] Anthraquinone dyes, in general, are not always strongly

fluorescent.

Parameter Value Reference(s)

Emission Maximum (λem) Data not reliably available.

Quantum Yield (Φ) Data not available.

Stokes Shift
Cannot be determined without

reliable λmax and λem.

Given the uncertainty surrounding its emission properties, further experimental investigation is

required to fully characterize the fluorescence of Disperse Blue 60.

Solvatochromism
Solvatochromism is the phenomenon where the color of a substance changes with the polarity

of the solvent.[8] This effect is caused by differential solvation of the ground and excited states

of the dye molecule. While the general principles of solvatochromism are well-established for

many dyes, specific studies detailing the solvatochromic shifts of Disperse Blue 60 across a

range of solvents are not readily available in the surveyed literature. Such a study would be

valuable in understanding the dye's behavior in various chemical environments.

Experimental Protocols
Detailed experimental protocols for the spectroscopic characterization of Disperse Blue 60 are

not explicitly available. However, standard methodologies for the analysis of dyes can be

applied.
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UV-Visible Absorption Spectroscopy
This protocol outlines the general procedure for determining the absorption spectrum and λmax

of Disperse Blue 60.
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Sample Preparation

Measurement

Data Analysis

Prepare a stock solution of Disperse Blue 60 in a suitable solvent (e.g., acetone).

Create a series of dilutions of known concentrations from the stock solution.

Calibrate the spectrophotometer with the blank solution.

Prepare a blank solution containing only the solvent.

Measure the absorbance of each diluted sample across the UV-Vis range (e.g., 300-800 nm).

Record the absorbance spectra.

Plot absorbance vs. wavelength to identify λmax.

Construct a calibration curve (absorbance vs. concentration) at λmax.

Determine molar absorptivity (ε) from the slope of the calibration curve (Beer-Lambert Law).

Click to download full resolution via product page

Caption: Workflow for UV-Visible Absorption Spectroscopy of Disperse Blue 60.
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Fluorescence Spectroscopy
This protocol describes a general method for investigating the potential fluorescence of

Disperse Blue 60.

Sample Preparation

Measurement

Data Analysis

Prepare a dilute solution of Disperse Blue 60 in a suitable solvent.

Set the excitation wavelength on the spectrofluorometer (e.g., at the λmax of 670 nm).

Scan a range of emission wavelengths (e.g., 680-900 nm).

Record the emission spectrum.

To determine the excitation spectrum, set the emission detector at the peak emission wavelength and scan a range of excitation wavelengths. Identify the emission maximum (λem) from the emission spectrum.

Calculate the Stokes shift (difference in nm or cm⁻¹ between λmax and λem). (Optional) Determine the fluorescence quantum yield (Φ) relative to a known standard.

Click to download full resolution via product page

Caption: Workflow for Fluorescence Spectroscopy of Disperse Blue 60.

Conclusion
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Disperse Blue 60 is a well-characterized dye in terms of its chemical structure and primary

absorption properties. However, a significant gap exists in the scientific literature regarding its

quantitative spectroscopic parameters, particularly its molar absorptivity and its complete

fluorescence profile, including emission maximum, quantum yield, and Stokes shift. The

conflicting data on its fluorescence underscores the need for new, detailed experimental

studies. A thorough investigation of its solvatochromic behavior would also be highly beneficial

for a more complete understanding of this compound's photophysics. The protocols outlined in

this guide provide a framework for researchers to systematically investigate and fill these

knowledge gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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